3-[(2-Aminoethyl)amino]-3-carbamoylpropanoic acid

• IUPAC Name: 4-amino-3-(2-aminoethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C6H13N3O3/c7-1-2-9-4(6(8)12)3-5(10)11/h4,9H,1-3,7H2,(H2,8,12)(H,10,11)
• InChI Key: DLNTVPOQWOVDCF-UHFFFAOYSA-N
• Canonical SMILES: C(CNC(CC(=O)O)C(=O)N)N
• Molecular Formula: C6H13N3O3
• Molecular Weight: 175.19 g/mol
• CAS No.: 785730-69-0

Description

“3-[(2-Aminoethyl)amino]-3-carbamoylpropanoic acid” is a complex organic compound. It is a derivative of amino acids, which are the building blocks of proteins. This compound has potential uses in various fields such as scientific research, drug development, and protein engineering.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. For instance, the synthesis of related compounds involves the ring-opening reaction of poly(succinimide) under mild reaction conditions with the assistance of readily available 2-aminoethyl amino acid.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The structure is based on the amino acid backbone, with additional aminoethylamino and carbamoyl groups attached.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. For instance, it can participate in reactions that involve the formation and breaking of bonds with other molecules.

Physical And Chemical Properties Analysis

Amino acids, including this compound, are generally colorless, crystalline substances. They have high melting points due to their ionic properties. Their solubility depends on factors such as polarity, iso-electric point, nature of the solvent, and temperature.

Scientific Research Applications

Pharmacokinetics and Cancer Treatment Applications

A phase I pharmacokinetic study explored the properties of a novel small-molecule ribonucleotide reductase inhibitor, demonstrating its oral bioavailability and tolerability in patients with advanced solid tumors. This study estimated the maximum tolerated dose (MTD) and provided insights into dose-limiting toxicities and the clinical benefit rate associated with the compound (Chao et al., 2012).

Metabolic Studies

In metabolic research, the comprehensive measurement of endogenous metabolites revealed insights into diabetes research. For instance, a multiplatform metabolomics study in an epidemiological setting identified known and novel deregulated metabolites associated with diabetes, highlighting the potential of metabolic markers to detect diabetes-related complications in the general population (Suhre et al., 2010).

Brain and Behavior

The effects of gamma-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the human cortex, on brain and behavior have been studied, revealing the potential calming effects of GABA food supplements. These effects might be exerted through the blood-brain barrier passage or indirectly via the enteric nervous system, although the exact mechanism of action remains unclear (Boonstra et al., 2015).

Mechanism of Action

Biochemical Pathways

They can be functionalized onto mesoporous SBA-15 silica for controlled drug release .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-[(2-Aminoethyl)amino]-3-carbamoylpropanoic acid. For instance, it’s known that similar compounds are stable under normal conditions but should be used with good ventilation to avoid skin, eye, and mucous membrane contact .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Generally, safety data sheets provide information on the potential hazards of a chemical, its safe handling procedures, and emergency measures.

Future Directions

The future directions for the use of this compound could be vast. For instance, it could be used in the development of new drugs or in protein engineering. It could also find applications in industrial processes such as water treatment.